Cas no 7742-71-4 (2-chloro-1,3-benzothiazin-4-one)

• Product Name: 2-chloro-1,3-benzothiazin-4-one
• CAS No: 7742-71-4
• MF: C₈H₄ClNOS
• MW: 197.641459465027
• CID: 870764
• PubChem ID: 3735443
• Update Time: 2025-04-19

2-chloro-1,3-benzothiazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4H-1,3-benzothiazin-4-one
• 2-Chloro-benzo[e][1,3]thiazin-4-one
• 2-chloro-1,3-benzothiazin-4-one
• 2-Chloro-4H-benzo[e][1,3]thiazin-4-one
• SCHEMBL10720045
• 7742-71-4
• CS-0047633
• F8880-7620
• 2-chloro-1,3-benzothiazine-4-one
• D72895
• DTXSID60395722
• EN300-03968
• AKOS000122521

• Inchi： 1S/C8H4ClNOS/c9-8-10-7(11)5-3-1-2-4-6(5)12-8/h1-4H
• InChI Key： JFMUGJSJQUMREY-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 196.97032
• Monoisotopic Mass: 196.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines